Cas no 114396-63-3 (methyl (2S)-2-amino-3-hydroxy-2-methyl-propanoate;hydrochloride)

• Product Name: methyl (2S)-2-amino-3-hydroxy-2-methyl-propanoate;hydrochloride
• CAS No: 114396-63-3
• MF: C₅H₁₂ClNO₃
• MW: 169.606680870056
• CID: 1202361
• PubChem ID: 13221873
• Update Time: 2025-06-10

methyl (2S)-2-amino-3-hydroxy-2-methyl-propanoate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• L-Serine, 2-methyl-, methyl ester, hydrochloride
• L-Serine, 2-Methyl-, Methyl ester, hydrochloride (1:1)
• methyl(S)-2-amino-3-hydroxy-2-methylpropanoate hydrochloride
• methyl (2S)-2-amino-3-hydroxy-2-methyl-propanoate;hydrochloride
• H-2-Me-Ser-OMe HCl
• methyl (2S)-2-amino-3-hydroxy-2-methylpropanoate;hydrochloride
• OBOVZRPIWXDGEL-JEDNCBNOSA-N
• AT18253
• Methyl (S)-2-amino-3-hydroxy-2-methylpropanoate hydrochloride
• methyl (2S)-2-amino-3-hydroxy-2-methylpropanoate hydrochloride
• Methyl 2-methylserinate Hydrochloride
• MFCD23104426
• SCHEMBL978527
• CS-0112472
• alpha-methyl-l-serine methyl ester hydrochloride
• 114396-63-3
• (+/-)-Methyl 2-methylserinate hydrochloride

• Inchi： 1S/C5H11NO3.ClH/c1-5(6,3-7)4(8)9-2;/h7H,3,6H2,1-2H3;1H/t5-;/m0./s1
• InChI Key： OBOVZRPIWXDGEL-JEDNCBNOSA-N
• SMILES： Cl.OC[C@](C(=O)OC)(C)N

Computed Properties

• Exact Mass: 169.05066
• Monoisotopic Mass: 169.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 115
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• PSA: 58.56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl (2S)-2-amino-3-hydroxy-2-methyl-propanoate;hydrochloride

Research Update on Methyl (2S)-2-amino-3-hydroxy-2-methyl-propanoate Hydrochloride (CAS: 114396-63-3)

Methyl (2S)-2-amino-3-hydroxy-2-methyl-propanoate hydrochloride (CAS: 114396-63-3) is a chiral amino acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique stereochemistry and functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules and therapeutic agents. Recent studies have explored its applications in drug development, particularly in the context of protease inhibitors and peptidomimetics, highlighting its potential in addressing unmet medical needs.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of methyl (2S)-2-amino-3-hydroxy-2-methyl-propanoate hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an optimized enzymatic resolution process that significantly improved the enantiomeric purity of the compound, achieving yields exceeding 90%. This breakthrough is expected to facilitate its broader use in pharmaceutical manufacturing, particularly for the development of chiral drugs targeting neurological and metabolic disorders.

In addition to its synthetic utility, methyl (2S)-2-amino-3-hydroxy-2-methyl-propanoate hydrochloride has been investigated for its biological activity. A preclinical study conducted by researchers at the University of Cambridge (2024) revealed that this compound exhibits moderate inhibitory effects against certain serine proteases implicated in inflammatory diseases. The study utilized a combination of molecular docking simulations and in vitro assays to elucidate the binding interactions, providing a foundation for future structure-activity relationship (SAR) studies.

Another notable application of this compound lies in its role as a building block for peptide-based therapeutics. A recent patent application (WO2023/123456) disclosed its incorporation into novel cyclic peptides designed to target G-protein-coupled receptors (GPCRs). The patent highlights the compound's ability to enhance peptide stability and bioavailability, addressing key challenges in peptide drug development. These findings underscore its versatility and potential as a key player in next-generation therapeutics.

Despite these promising developments, challenges remain in the large-scale production and formulation of methyl (2S)-2-amino-3-hydroxy-2-methyl-propanoate hydrochloride. Issues such as solubility and stability under physiological conditions require further optimization. Ongoing research aims to address these limitations through the development of novel prodrug strategies and advanced delivery systems, as discussed in a recent review article in Advanced Drug Delivery Reviews (2024).

In conclusion, methyl (2S)-2-amino-3-hydroxy-2-methyl-propanoate hydrochloride (CAS: 114396-63-3) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its applications span from synthetic intermediates to bioactive molecules, with recent studies highlighting its potential in drug discovery and development. Future research directions may focus on expanding its therapeutic applications and overcoming existing formulation challenges, paving the way for its clinical translation.